Cas no 89660-23-1 (1H-Imidazo(4,5-b)pyridine-2(3H)-thione, 5-chloro-3-phenyl-)

• Product Name: 1H-Imidazo(4,5-b)pyridine-2(3H)-thione, 5-chloro-3-phenyl-
• CAS No: 89660-23-1
• MF: C₁₂H₈ClN₃S
• MW: 261.730019569397
• CID: 2679567
• PubChem ID: 24839157
• Update Time: 2025-04-21

1H-Imidazo(4,5-b)pyridine-2(3H)-thione, 5-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 89660-23-1
• 2H-Imidazo(4,5-b)pyridine-2-thione, 1,3-dihydro-5-chloro-3-phenyl-
• BRN 5045179
• 5-Chloro-3-phenyl-3H-imidazo[4,5-b]pyridine-2-thiol
• DTXSID101008923
• 3-Phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione
• 5-Chloro-3-phenyl-1H-imidazo(4,5-b)pyridine-2(3H)-thione
• 1H-Imidazo(4,5-b)pyridine-2(3H)-thione, 5-chloro-3-phenyl-

• Inchi： 1S/C12H8ClN3S/c13-10-7-6-9-11(15-10)16(12(17)14-9)8-4-2-1-3-5-8/h1-7H,(H,14,17)
• InChI Key： ZFCVYMWKSCMDDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(N=1)N(C(N2)=S)C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.0127461Da
• Monoisotopic Mass: 261.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.3Ų